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Compound of Interest

Compound Name: 3-Cyclohexyl-1,1-dipropylurea

CAS No.: 57883-80-4

Cat. No.: B3337207

Get Quote

Executive Summary & Compound Identification[1]
Effective chemical management requires precise identification to prevent cross-contamination

and ensure regulatory compliance.[1] 3-Cyclohexyl-1,1-dipropylurea is a substituted urea

derivative, typically utilized as a research intermediate or in specific agrochemical applications.

[1]

While specific Safety Data Sheets (SDS) for this exact analog may be sparse in public

databases, its structural homology to 3-Cyclohexyl-1,1-diethylurea and N,N'-Dicyclohexylurea

dictates that it be treated with the rigorous safety standards applied to bioactive organic

amides.[1]

Chemical Identity Matrix[1][2]
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Property Specification

Chemical Name 3-Cyclohexyl-1,1-dipropylurea

CAS Number 57883-80-4

Molecular Formula C₁₃H₂₆N₂O

Molecular Weight 226.36 g/mol

Physical State
Solid (crystalline) or Viscous Liquid (depending

on purity/temperature)

Solubility
Low water solubility; Soluble in organic solvents

(DMSO, Methanol, DCM)

Waste Stream Non-Halogenated Organic

Hazard Assessment & Safety Profiling
Scientific Rationale: Substituted ureas possess nitrogen-carbon bonds that can release toxic

fumes (NOx) upon thermal decomposition.[1] Although not typically explosive, they are

combustible and can act as irritants or sensitizers.[1]

Hazard Classification (GHS / OSHA HCS)
Based on Structure-Activity Relationship (SAR) with analogous ureas (e.g., CAS 57883-78-0).

[1]

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][2]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1]

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).[1]

Environmental Hazard: Chronic Aquatic Toxicity (Do not release to environment).[1]

Critical Safety Directive: Treat this substance as a sensitizer and aquatic toxin.[1] All disposal

procedures must prevent release into municipal water systems.[1]
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Pre-Disposal Stabilization & Packaging
Before removal from the laboratory, the waste must be stabilized to prevent accidental

exposure or reaction.[1]

A. Segregation Protocol[1]
Do NOT Mix With: Strong oxidizers (e.g., nitric acid, perchlorates), strong acids, or

halogenated solvents (unless the disposal stream specifically allows mixed organics).[1]

Correct Stream: Segregate into Non-Halogenated Organic Waste.[1]

B. Container Selection
Primary Container: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]

Closure: Screw-cap with Teflon (PTFE) liner to prevent solvent leaching if dissolved.[1]

C. Labeling Requirements
Every container must be labeled immediately upon waste generation.[1][3]

Standard Label: "Hazardous Waste - Organic."[1]

Constituents: Explicitly list "3-Cyclohexyl-1,1-dipropylurea" and the solvent (if applicable,

e.g., "in DMSO").

Hazard Checkboxes: [x] Toxic [x] Irritant.[1]

Disposal Workflow: The Decision Tree
The following diagram outlines the logical flow for disposing of 3-Cyclohexyl-1,1-
dipropylurea, ensuring no step is missed from generation to final destruction.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.echemi.com/sds/cyclohexylurea-pid_Rock7383.html
https://www.echemi.com/sds/cyclohexylurea-pid_Rock7383.html
https://www.echemi.com/sds/cyclohexylurea-pid_Rock7383.html
https://www.echemi.com/sds/cyclohexylurea-pid_Rock7383.html
https://www.echemi.com/sds/cyclohexylurea-pid_Rock7383.html
https://www.echemi.com/sds/cyclohexylurea-pid_Rock7383.html
https://pdf.benchchem.com/145/A_Comprehensive_Guide_to_the_Proper_Disposal_of_Urea_Oxalate.pdf
https://www.echemi.com/sds/cyclohexylurea-pid_Rock7383.html
https://www.benchchem.com/product/b3337207/docs?utm_src=pdf-body#comprehensive-disposal-safety-protocol-3-cyclohexyl-1-1-dipropylurea
https://www.echemi.com/sds/cyclohexylurea-pid_Rock7383.html
https://www.benchchem.com/product/b3337207/docs?utm_src=pdf-body#comprehensive-disposal-safety-protocol-3-cyclohexyl-1-1-dipropylurea
https://www.benchchem.com/product/b3337207/docs?utm_src=pdf-body#comprehensive-disposal-safety-protocol-3-cyclohexyl-1-1-dipropylurea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3337207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation
(3-Cyclohexyl-1,1-dipropylurea)

Determine Physical State

Solid Waste Stream
(Dry Crystals/Powder)

Pure Substance

Liquid Waste Stream
(Dissolved in Solvent)

In Solution

Container: Wide-Mouth HDPE Jar
Double Bagged (LDPE)

Container: HDPE/Glass Bottle
(PTFE Lined Cap)

CRITICAL STEP:
Label as 'Non-Halogenated Organic'

List CAS: 57883-80-4

Satellite Accumulation Area
(Secondary Containment)

EHS / Contractor Pickup

Final Disposal Method:
High-Temp Incineration

(Rotary Kiln)

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3337207/docs?utm_src=pdf-body-img#comprehensive-disposal-safety-protocol-3-cyclohexyl-1-1-dipropylurea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3337207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Operational workflow for the segregation, packaging, and disposal of 3-Cyclohexyl-
1,1-dipropylurea waste.

Emergency Spill Procedures
In the event of an accidental release, immediate action is required to minimize exposure.[1]

Scenario Response Protocol

Minor Solid Spill

1. Don PPE (Nitrile gloves, Safety Goggles, Lab

Coat, N95 Mask if dust is present).2.[1][3]

Gently sweep using a brush and dustpan; avoid

generating dust.3.[1] Place waste in a sealed

container labeled "Spill Debris - Hazardous".4.

Wipe area with a damp paper towel; dispose of

towel as solid waste.[1]

Liquid Spill

1. Evacuate immediate area if volume is

>100mL.2.[1] Absorb with inert material

(Vermiculite, Sand, or Universal Absorbent

Pads).3.[1] Do NOT use sawdust

(combustible).4.[1] Scoop absorbed material

into a waste bucket.5.[1] Clean surface with

soap and water.[1][4]

Skin Contact

Wash with soap and copious water for 15

minutes.[1][4] Seek medical attention if irritation

persists.

Professional Disposal Methodology
As a researcher, your responsibility ends at the "Satellite Accumulation Area" pickup, but

understanding the final fate of the chemical ensures "Cradle-to-Grave" stewardship.[1]

Recommended Destruction Method: High-Temperature Incineration[1]

Mechanism: The waste is injected into a rotary kiln incinerator operating at >1000°C.[1]

Chemistry:
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Carbon

[1]

Hydrogen

[1]

Nitrogen

/

(Scrubbed)[1]

Why this method? Incineration is the only method that guarantees the complete destruction

of the urea backbone, preventing environmental leaching and bioaccumulation.

Self-Validation Check: Before scheduling pickup, ask: Is the container compatible with the

solvent? Is the lid tight? Is the label legible and complete with the CAS number? If yes, the

system is secure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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